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Compound of Interest

Compound Name: Isovaleryl L-Carnitine-d3 Chloride

Cat. No.: B1159843 Get Quote

Product Identity: Isovaleryl L-Carnitine-d3 (chloride) Synonyms: C5:0-d3 Carnitine, N-(methyl-

d3)-isovalerylcarnitine Critical Application: Internal Standard (IS) for newborn screening

(Isovaleric Acidemia) and mitochondrial fatty acid oxidation research.[1][2]

Part 1: Core Directive (Storage & Handling)[1]
Status:CRITICAL Verdict: Isovaleryl L-Carnitine-d3 Chloride is hygroscopic and chemically

sensitive to hydrolysis in solution.[1]

Optimized Storage Matrix
State Condition Stability Estimate Critical Note

Solid (Lyophilized) -20°C or -80°C ≥ 4 Years
Keep desiccated.[1]

Protect from light.

Stock Solution Methanol (Acidified) 6-12 Months

Must contain 0.1%

Formic Acid to prevent

hydrolysis.[1] Store at

-80°C.

Working Solution Acetonitrile/Water < 24 Hours

Prepare fresh daily.[1]

High risk of

evaporation and

hydrolysis.
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Part 2: Troubleshooting & FAQs
Q1: I am seeing a gradual decrease in the C5:0-d3 signal
over time in my stock solution. What is happening?
Diagnosis:Ester Hydrolysis. The isovaleryl group is linked to the carnitine backbone via an

ester bond. In neutral or basic solvents (especially water or non-acidified methanol), this bond

is susceptible to nucleophilic attack, cleaving the molecule into Free Carnitine-d3 and Isovaleric

Acid.[1]

The Fix: Acidify your stock solution. Adding 0.1% Formic Acid (v/v) to your methanol stock

lowers the pH, protonating the carbonyl oxygen and significantly reducing the rate of

hydrolysis [1].

Verification: Monitor the Free Carnitine-d3 channel (m/z 165.1 for d3-carnitine precursor).[1]

If this peak rises as your C5-d3 peak falls, hydrolysis is confirmed.[1]

Q2: Can I store the stock solution in 100% Acetonitrile to
improve stability?
Technical Insight: While acetonitrile (ACN) is aprotic and generally prevents hydrolysis better

than methanol, Isovaleryl L-Carnitine-d3 Chloride is a salt.[1]

Solubility Issue: The chloride salt form has poor solubility in 100% ACN. You may experience

precipitation at -20°C, leading to inconsistent concentration when pipetting cold stock.[1]

Recommendation: Use Methanol for high-concentration stocks (1-5 mg/mL) due to better

solubility of the salt form, but ensure it is acidified and stored at -80°C. Use ACN only for

dilute working solutions where water is present (e.g., 80:20 ACN:H2O).[1]

Q3: I see "ghost peaks" or interferences near the
isovaleryl carnitine mass window.
Diagnosis:Plasticware Leaching. High concentrations of Acetonitrile (>90%) can leach

contaminants from polystyrene 96-well plates.[1] One specific leachate has been reported to

interfere with C5-acylcarnitine analysis [2].[1]
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The Fix: Switch to Polypropylene (PP) plates or glass inserts for autosamplers.[1] Avoid

polystyrene when using high-organic solvents.[1]

Part 3: Experimental Protocols
Protocol A: Safe Reconstitution & Stock Preparation
Objective: Create a stable 1 mg/mL stock solution minimizing hydrolysis risk.

Equilibrate: Allow the lyophilized vial to reach room temperature in a desiccator (prevents

condensation).

Solvent Prep: Prepare Acidified Methanol (MeOH + 0.1% Formic Acid).[1]

Why? The acid stabilizes the ester bond immediately upon dissolution.

Dissolution: Add the calculated volume of Acidified Methanol to the vial. Vortex gently for 30

seconds.

Aliquot: Dispense into amber glass vials with PTFE-lined caps.

Why? Amber glass protects from light; PTFE prevents solvent evaporation and cap

leaching.

Storage: Flash freeze in liquid nitrogen (optional but recommended) and store at -80°C.

Protocol B: Self-Validating Stability Test
Objective: Determine if your current stock solution has degraded.[1]

Fresh Reference: Reconstitute a new vial of IVC-d3 (Reference).

Test Sample: Thaw your existing stock solution (Test).

Dilution: Dilute both to 1 µM in Mobile Phase A (e.g., Water + 0.1% FA).

FIA/LC-MS Injection: Inject both samples (n=5) using a Flow Injection Analysis (FIA) or short

LC gradient.
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Calculation:

[1]

Pass Criteria: Stability % should be 95-105%. If <90%, discard the stock.

Part 4: Visualizations
Degradation Mechanism: Hydrolysis
This diagram illustrates the chemical breakdown you must prevent. The ester bond cleavage

results in the loss of the isovaleryl group.

Prevention Strategy
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Caption: The hydrolysis pathway of Isovaleryl L-Carnitine-d3. Acidification inhibits the initial

water attack.

Workflow: Stability Validation Logic
A self-validating logic tree to decide if your internal standard is fit for use.[1]
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Caption: Decision matrix for validating the integrity of Isovaleryl L-Carnitine-d3 stock solutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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